2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid

• IUPAC Name: 2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C18H14N4O3S2/c23-16(24)11-26-17-20-19-15(22(17)12-6-2-1-3-7-12)10-21-13-8-4-5-9-14(13)27-18(21)25/h1-9H,10-11H2,(H,23,24)
• InChI Key: RXQOJHKVIPLLIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)O)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C18H14N4O3S2
• Molecular Weight: 398.5 g/mol

Description

The compound “2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid” is a complex organic molecule that contains several functional groups, including a thiazole ring, a triazole ring, and a phenyl group. The thiazole ring is a five-membered heterocyclic compound that contains both sulfur and nitrogen. The triazole ring is another five-membered heterocyclic compound, but it contains three nitrogen atoms. The phenyl group is a six-membered aromatic ring derived from benzene by removing one hydrogen atom.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various types of chemical reactions. The thiazole ring can be synthesized via the ring closure reaction of 1-[2-(2-oxobenzo[d]thiazol-3(2H)-yl)acetyl]thiosemicarbazide with various phenacyl bromides. The triazole ring can be formed via a variety of methods, including the Huisgen cycloaddition, a type of click chemistry.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of the thiazole and triazole rings, which are aromatic and thus exhibit significant pi-electron delocalization. This aromaticity is evidenced by the 1H NMR chemical shift of the ring protons, which absorb between 7.27 and 8.77 ppm, indicating a strong diamagnetic ring current.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions due to their aromaticity and the presence of reactive positions on the ring where donor–acceptor, nucleophilic, and oxidation reactions can take place. The triazole ring is also reactive and can participate in various chemical transformations.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential therapeutic applications. Given the wide range of biological activities exhibited by thiazole derivatives, this compound could be a promising candidate for drug development. Further studies could also explore its mechanism of action and interactions with various biochemical pathways in the body.